Cas no 86969-37-1 (1-(3-Methylphenyl)-2-nitropropene)

1-(3-Methylphenyl)-2-nitropropene structure
86969-37-1 structure
Product Name:1-(3-Methylphenyl)-2-nitropropene
CAS No:86969-37-1
MF:C10H11NO2
MW:177.199842691422
CID:708661
PubChem ID:575420
Update Time:2025-04-19

1-(3-Methylphenyl)-2-nitropropene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-methyl-3-(2-nitro-1-propen-1-yl)-
    • 1-(3-METHYLPHENYL)-2-NITROPROPENE
    • 1-methyl-3-(2-nitroprop-1-enyl)benzene
    • 1-Methyl-3-(2-nitroprop-1-en-1-yl)benzene
    • DTXSID20341740
    • 86969-37-1
    • AKOS017269157
    • 1-(3-Methylphenyl)-2-nitropropene
    • Inchi: 1S/C10H11NO2/c1-8-4-3-5-10(6-8)7-9(2)11(12)13/h3-7H,1-2H3
    • InChI Key: SBEPUGJNPLSOKB-UHFFFAOYSA-N
    • SMILES: [O-][N+](C(C)=CC1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 177.07900
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.9
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.82000
  • LogP: 3.15570

1-(3-Methylphenyl)-2-nitropropene Customs Data

  • HS CODE:2904209090
  • Customs Data:

    China Customs Code:

    2904209090

    Overview:

    2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1-(3-Methylphenyl)-2-nitropropene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M236155-25mg
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$ 205.00 2022-06-04
TRC
M236155-50mg
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50mg
$ 330.00 2022-06-04
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M236155-100mg
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$ 535.00 2022-06-04
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